Cas no 11281-65-5 (3-Methoxy-2,4,5-trifluorobenzoic acid)

• Product Name: 3-Methoxy-2,4,5-trifluorobenzoic acid
• CAS No: 11281-65-5
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD00153201
• CID: 48719
• Update Time: 2025-04-18

3-Methoxy-2,4,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,4,5-trifluorobenzoic acid
• 2,4,5-Trifluoro-3-methoxybenzoic acid
• 2,4,5-TRIFLUORO-M-ANISIC ACID
• 3-Methoxy-2,4,5-Trifluorobenzoic Acid 2,4,5-Trifluoro-3-Methoxybenzoic Acid
• 3-METHOXY-2,4,5-TRIFLUOROBENZOID ACID
• 3-Methoxy-2
• 3-Methoxy-2,4,5-trif
• 2,4,5-tifluoro-3-Methoxybenzoicacid
• A190 3-Methoxy-2,4,5-trifluorobenzoic acid
• 3-Methoxy-2,4,5-trifluorobenzoic acid,97%

• MDL： MFCD00153201
• Inchi： 1S/C8H5F3O3/c1-14-7-5(10)3(8(12)13)2-4(9)6(7)11/h2H,1H3,(H,12,13)
• InChI Key： YVJHZWWMKFQKDC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)O)F)F)OC

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Not available
• Density: 1.4251 (estimate)
• Melting Point: 114-119 ºC
• Boiling Point: 203°C (rough estimate)
• Solubility: Not available

3-Methoxy-2,4,5-trifluorobenzoic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37/39
• Hazardous Material Identification：